Cas no 2171767-48-7 (5-cyclobutyl-1,9-dioxa-4-azaspiro5.6dodecane)

• Product Name: 5-cyclobutyl-1,9-dioxa-4-azaspiro5.6dodecane
• CAS No: 2171767-48-7
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 6512513
• PubChem ID: 165841384
• Update Time: 2025-06-11

5-cyclobutyl-1,9-dioxa-4-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-1,9-dioxa-4-azaspiro5.6dodecane
• EN300-1638956
• 5-cyclobutyl-1,9-dioxa-4-azaspiro[5.6]dodecane
• 2171767-48-7

• Inchi： 1S/C13H23NO2/c1-3-11(4-1)12-13(16-10-7-14-12)5-2-8-15-9-6-13/h11-12,14H,1-10H2
• InChI Key： JFSKKDPOMXMYMI-UHFFFAOYSA-N
• SMILES： O1CCNC(C21CCOCCC2)C1CCC1

Computed Properties

• Exact Mass: 225.172878976g/mol
• Monoisotopic Mass: 225.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.5Ų

Additional information on 5-cyclobutyl-1,9-dioxa-4-azaspiro5.6dodecane

5-cyclobutyl-1,9-dioxa-4-azaspiro[5.6]dodecane: A Comprehensive Overview

5-cyclobutyl-1,9-dioxa-4-azaspiro[5.6]dodecane (CAS No. 2171767-48-7) is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its complex spirocyclic structure, which includes a cyclobutyl group and a 1,9-dioxa-4-azaspiro[5.6]dodecane framework. The intricate architecture of this molecule makes it a valuable candidate for various applications, particularly in the development of novel pharmaceuticals and advanced materials.

The spirocyclic nature of 5-cyclobutyl-1,9-dioxa-4-azaspiro[5.6]dodecane provides it with unique chemical and physical properties. Spirocyclic compounds are known for their enhanced stability and reduced conformational flexibility, which can be advantageous in drug design. These properties contribute to improved pharmacokinetic profiles, such as increased bioavailability and reduced metabolism, making them attractive candidates for therapeutic applications.

Recent studies have focused on the potential of 5-cyclobutyl-1,9-dioxa-4-azaspiro[5.6]dodecane in the treatment of various diseases. One notable area of research is its use as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are targets for many therapeutic agents. The spirocyclic structure of this compound allows it to bind selectively to specific GPCRs, potentially leading to more targeted and effective treatments with fewer side effects.

In addition to its potential as a GPCR ligand, 5-cyclobutyl-1,9-dioxa-4-azaspiro[5.6]dodecane has shown promise in the development of antiviral agents. Research has demonstrated that this compound can inhibit the replication of certain viruses by interfering with key viral enzymes or host cell receptors. This makes it a potential candidate for the treatment of viral infections, including those caused by RNA viruses such as influenza and coronaviruses.

The cyclobutyl group in 5-cyclobutyl-1,9-dioxa-4-azaspiro[5.6]dodecane contributes to its overall stability and conformational rigidity. This group is known to enhance the lipophilicity of the molecule, which can improve its ability to cross biological membranes and reach its target sites within cells. The combination of these properties makes this compound an attractive candidate for drug delivery systems, where it can be used to enhance the efficacy and safety of other therapeutic agents.

The synthesis of 5-cyclobutyl-1,9-dioxa-4-azaspiro[5.6]dodecane has been the subject of several recent studies aimed at optimizing its production on a larger scale. These efforts have focused on developing efficient and cost-effective synthetic routes that can be scaled up for industrial applications. One approach involves the use of transition-metal catalysis to facilitate the formation of the spirocyclic structure, which can significantly reduce the number of steps required for synthesis and improve overall yield.

In terms of pharmacological properties, 5-cyclobutyl-1,9-dioxa-4-azaspiro[5.6]dodecane has been shown to exhibit low toxicity and high selectivity towards its target receptors. This is crucial for ensuring that the compound can be safely administered to patients without causing significant adverse effects. Preclinical studies have demonstrated that this compound has excellent safety profiles in animal models, paving the way for further clinical trials.

The potential applications of 5-cyclobutyl-1,9-dioxa-4-azaspiro[5.6]dodecane extend beyond pharmaceuticals into other areas such as materials science and chemical engineering. Its unique structure makes it a valuable building block for the synthesis of advanced materials with tailored properties, such as polymers with enhanced mechanical strength or electronic devices with improved performance.

In conclusion, 5-cyclobutyl-1,9-dioxa-4-azaspiro[5.6]dodecane (CAS No. 2171767-48-7) is a multifaceted compound with significant potential in various fields. Its unique spirocyclic structure and functional groups make it an attractive candidate for drug development, antiviral agents, and advanced materials. Ongoing research continues to uncover new applications and optimize its synthesis, ensuring that this compound remains at the forefront of scientific innovation.